Cas no 745012-40-2 (1H-Imidazole-1,3(2H)-dicarboxaldehyde,2-oxo-)

• Product Name: 1H-Imidazole-1,3(2H)-dicarboxaldehyde,2-oxo-
• CAS No: 745012-40-2
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• CID: 560654
• PubChem ID: 71440281
• Update Time: 2025-04-19

1H-Imidazole-1,3(2H)-dicarboxaldehyde,2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1,3(2H)-dicarboxaldehyde,2-oxo-
• 1H-Imidazole-1,3(2H)-dicarboxaldehyde, 2-oxo- (9CI)
• 2-Oxo-1H-imidazole-1,3(2H)-dicarbaldehyde
• 745012-40-2

• Inchi： 1S/C5H4N2O3/c8-3-6-1-2-7(4-9)5(6)10/h1-4H
• InChI Key： OOSYBBSUTDNHSY-UHFFFAOYSA-N
• SMILES： O=C1N(C=O)C=CN1C=O

Computed Properties

• Exact Mass: 140.02222
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 57.69